2-(2,3-Difluoro-4-methylphenyl)-2-fluoroacetic acid

• Molecular Formula: C9H7F3O2
• Molecular Weight: 204.15 g/mol
• IUPAC Name: 2-(2,3-difluoro-4-methylphenyl)-2-fluoroacetic acid
• InChI: InChI=1S/C9H7F3O2/c1-4-2-3-5(7(11)6(4)10)8(12)9(13)14/h2-3,8H,1H3,(H,13,14)
• InChI Key: BNMFMWSILWYBLX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1)C(C(=O)O)F)F)F

Description

2-(2,3-Difluoro-4-methylphenyl)-2-fluoroacetic acid (CAS 1694833-99-2) is a fluorinated aromatic acetic acid derivative with the molecular formula C9H7F3O2 and a molecular weight of 204.15 g/mol . This compound serves as a versatile building block in organic synthesis and medicinal chemistry research. The strategic incorporation of fluorine atoms and the acetic acid functional group on the difluoro-methylphenyl core makes it a valuable intermediate for constructing more complex molecules. Its primary research applications include use as a precursor in the development of active pharmaceutical ingredients (APIs) and in the synthesis of compounds for agrochemical research. Fluorinated compounds like this one are of significant interest due to the ability of fluorine to modulate a molecule's lipophilicity, metabolic stability, and bioavailability. This product is intended for research and development purposes only and is not for diagnostic, therapeutic, or any other human use. Researchers can leverage this compound to explore new chemical spaces and develop novel substances with potential biological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is the fluorination of 2,3-difluoro-4-methylphenylacetic acid using fluorinating agents such as Selectfluor or N-fluorobenzenesulfonimide (NFSI) under controlled conditions . The reaction is usually carried out in an inert atmosphere, such as nitrogen or argon, to prevent unwanted side reactions.

Industrial Production Methods

Industrial production of this compound may involve large-scale fluorination processes using continuous flow reactors to ensure consistent product quality and yield. The use of advanced fluorinating agents and catalysts can enhance the efficiency of the reaction and reduce the formation of by-products .

Chemical Reactions Analysis

Types of Reactions

2-(2,3-Difluoro-4-methylphenyl)-2-fluoroacetic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the compound into alcohols or alkanes using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The fluorine atoms in the compound can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), Chromium trioxide (CrO3)

Reduction: Lithium aluminum hydride (LiAlH4), Sodium borohydride (NaBH4)

Substitution: Sodium methoxide (NaOMe), Potassium tert-butoxide (KOtBu)

Major Products Formed

Oxidation: Carboxylic acids, Ketones

Reduction: Alcohols, Alkanes

Substitution: Various substituted phenylacetic acids

Scientific Research Applications

2-(2,3-Difluoro-4-methylphenyl)-2-fluoroacetic acid has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex fluorinated organic compounds.

Biology: Investigated for its potential as a bioisostere in drug design, where the fluorine atoms can mimic hydrogen or hydroxyl groups, potentially enhancing the biological activity of pharmaceuticals.

Medicine: Explored for its potential use in the development of new therapeutic agents, particularly in the treatment of diseases where fluorinated compounds have shown efficacy.

Industry: Utilized in the production of specialty chemicals and materials, including agrochemicals and polymers, where fluorine’s unique properties can enhance performance.

Mechanism of Action

The mechanism of action of 2-(2,3-Difluoro-4-methylphenyl)-2-fluoroacetic acid involves its interaction with specific molecular targets and pathways. The presence of fluorine atoms can influence the compound’s electronic properties, making it more reactive towards certain enzymes or receptors. This can result in the inhibition or activation of specific biochemical pathways, leading to the desired therapeutic or chemical effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural and functional differences between 2-(2,3-Difluoro-4-methylphenyl)-2-fluoroacetic acid and related fluorinated phenylacetic acid derivatives:

Compound Name	Molecular Formula	Substituents on Phenyl Ring	Backbone Modifications	Key Properties/Applications	CAS Number	Reference ID
2-(2,3-Difluoro-4-methylphenyl)-2-fluoroacetic acid	C₁₀H₈F₃O₂	2,3-diF, 4-Me	α-Fluoroacetic acid	High electronegativity, metabolic stability (inferred)	Not provided	N/A
2-(2,3-Difluorophenyl)acetic acid	C₈H₆F₂O₂	2,3-diF	Non-fluorinated acetic acid	Simpler structure; lower lipophilicity	145689-41-4
2-(3,5-Difluorophenyl)prop-2-enoic acid	C₉H₆F₂O₂	3,5-diF	Prop-2-enoic acid (α,β-unsaturated)	Potential reactivity for conjugation	1225908-28-0
2-Fluoro-α-methyl-[1,1'-biphenyl]-4-acetic acid (Flurbiprofen)	C₁₅H₁₃FO₂	2-F, biphenyl system	α-Methyl, non-fluorinated acetic acid	NSAID; COX inhibitor	5104-49-4
2-(2-Fluoro-[1,1'-biphenyl]-4-yl)acetic acid	C₁₄H₁₁FO₂	2-F, biphenyl system	Non-fluorinated acetic acid	Used in radiochemistry ([18F] labeling)	5001-96-7
2-(4-(2,3-Difluorophenyl)phenyl)acetic acid	C₁₄H₁₀F₂O₂	2,3-diF, biphenyl system	Non-fluorinated acetic acid	Enhanced steric bulk; potential for target selectivity	1355247-27-6

Key Observations:

Fluorination Patterns :

• The target compound uniquely combines geminal difluorination on the acetic acid backbone with a 2,3-difluoro-4-methylphenyl group. This dual fluorination likely increases metabolic resistance compared to analogs with only phenyl-ring fluorination (e.g., 2-(2,3-difluorophenyl)acetic acid) .
• Compounds like flurbiprofen and biphenyl derivatives demonstrate that fluorination on aromatic systems enhances target binding (e.g., COX enzymes) and pharmacokinetics.

Substituent Effects: The 4-methyl group on the phenyl ring in the target compound may improve lipophilicity and membrane permeability compared to non-methylated analogs (e.g., 2-(2,3-difluorophenyl)acetic acid) . Biphenyl systems (e.g., 2-(4-(2,3-difluorophenyl)phenyl)acetic acid ) introduce steric bulk, which could influence target selectivity but reduce solubility.

Backbone Modifications: The α-fluoroacetic acid moiety in the target compound is distinct from prop-2-enoic acid derivatives (e.g., 2-(3,5-difluorophenyl)prop-2-enoic acid ), which exhibit α,β-unsaturation for Michael addition or conjugation. Non-fluorinated backbones (e.g., flurbiprofen ) rely on aromatic fluorination and α-methyl groups for activity, whereas the target compound’s α-fluorine may mimic a methyl group’s steric effects while adding electronic modulation.

Biological Implications: Fluorination in nucleoside analogs (e.g., 2',2'-difluorodeoxycytidine ) demonstrates that fluorine atoms enhance drug stability and enzyme binding. By analogy, the target compound’s fluorination may similarly improve resistance to enzymatic degradation.

Research Findings and Mechanistic Insights

• Metabolic Stability : Fluorination at both the phenyl ring and acetic acid backbone likely reduces oxidative metabolism, as seen in dFdC (2',2'-difluorodeoxycytidine), where fluorination prolongs intracellular triphosphate retention .
• Enzyme Interactions : The α-fluoro group may act as a hydrogen-bond acceptor, mimicking hydroxyl or methyl groups in enzyme active sites, similar to how dFdCTP inhibits DNA polymerases .
• Synthetic Utility : The biphenyl fluorinated acetic acid in was used in [18F]radiolabeling, suggesting the target compound could serve as a precursor for positron emission tomography (PET) tracers .

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 2-(2,3-difluoro-4-methylphenyl)-2-fluoroacetic acid, and how do reaction conditions influence yield?

• Methodology : Synthesis typically involves multi-step halogenation and coupling reactions. For example:

Fluorination : Introduce fluorine atoms via nucleophilic substitution (e.g., using KF or AgF) under anhydrous conditions .

Acetic Acid Formation : Hydrolysis of ester precursors (e.g., methyl or ethyl esters) using NaOH or LiOH in THF/water mixtures .

• Optimization : Reaction temperature (60–80°C) and solvent polarity significantly affect yield. Lower yields (<50%) are common due to steric hindrance from the 4-methyl group .
• Table 1 : Comparative yields for analogous fluorophenylacetic acids:

Precursor	Reaction Conditions	Yield (%)	Reference
Methyl ester derivative	NaOH, THF/H₂O, 70°C	62
Ethyl ester derivative	LiOH, MeOH, 60°C	55

Q. How can researchers characterize the purity and structural integrity of this compound?

• Analytical Techniques :

• NMR Spectroscopy : ¹⁹F NMR to confirm fluorine positions (δ -110 to -125 ppm for aromatic F; δ -180 to -210 ppm for α-fluoroacetic acid) .
• LC-MS/MS : Quantify purity and detect degradation products (e.g., decarboxylation or defluorination) using C18 columns and negative-ion mode .
  • Stability Testing : Monitor decomposition under varying pH (2–10) and temperature (4–40°C) using accelerated stability protocols .

Q. What are the key challenges in isolating 2-(2,3-difluoro-4-methylphenyl)-2-fluoroacetic acid from reaction mixtures?

• Separation Issues : Co-elution of isomers (e.g., 2,3- vs. 2,4-difluoro derivatives) during chromatography. Use high-resolution HPLC with fluorinated stationary phases .
• Purification : Recrystallization from ethanol/water mixtures improves purity (>95%) but may reduce yield due to low solubility .

Advanced Research Questions

Q. How do electronic effects of the 2,3-difluoro and 4-methyl substituents influence the compound’s reactivity in coupling reactions?

• Mechanistic Insight :

• The electron-withdrawing fluorine atoms activate the phenyl ring for electrophilic substitution but deactivate the acetic acid moiety for nucleophilic attacks .
• The 4-methyl group introduces steric hindrance, reducing reaction rates in Suzuki-Miyaura couplings by ~30% compared to non-methylated analogs .
  • Computational Studies : DFT calculations (e.g., B3LYP/6-31G*) predict charge distribution and reactive sites. Validate with experimental kinetic data .

Q. What strategies resolve contradictions in reported bioactivity data for fluorinated phenylacetic acid derivatives?

• Data Reconciliation :

Meta-Analysis : Compare IC₅₀ values across studies, controlling for assay conditions (e.g., cell lines, pH).

Structural Analogues : Differentiate activity trends between 2-fluoroacetic vs. 2-chloroacetic derivatives (e.g., 2–3x higher potency in fluorinated compounds) .

• Case Study : Discrepancies in antimicrobial activity may arise from varying logP values (e.g., 2.1 for this compound vs. 1.8 for non-fluorinated analogs) affecting membrane permeability .

Q. What computational tools predict the compound’s interactions with biological targets (e.g., enzymes)?

• Approach :

Molecular Docking : Use AutoDock Vina with crystal structures of target proteins (e.g., cyclooxygenase-2) to assess binding affinity.

MD Simulations : Analyze stability of ligand-protein complexes over 100-ns trajectories (GROMACS/AMBER) .

• Limitations : Predictions may underestimate solvation effects of the polar acetic acid group .

Data Gaps and Future Directions

• Synthesis : Limited evidence for direct synthesis of this compound; extrapolated from analogs .
• Biological Activity : No in vivo data available. Prioritize cytotoxicity assays (e.g., HepG2 cells) and metabolic stability studies (human liver microsomes) .